Cas no 1213409-18-7 (3-[1-(Methylamino)ethyl]benzonitrile)

• Product Name: 3-[1-(Methylamino)ethyl]benzonitrile
• CAS No: 1213409-18-7
• MF: C₁₀H₁₂N₂
• MW: 160.215682029724
• CID: 4686055
• Update Time: 2025-10-24

3-[1-(Methylamino)ethyl]benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-[1-(methylamino)ethyl]benzonitrile
• 3-(1-(methylamino)ethyl)benzonitrile
• FZFYFVXVHIGBJC-UHFFFAOYSA-N
• 3-[(1R)-1-(METHYLAMINO)ETHYL]BENZENECARBONITRILE
• 3-[1-(Methylamino)ethyl]benzonitrile

• Inchi： 1S/C10H12N2/c1-8(12-2)10-5-3-4-9(6-10)7-11/h3-6,8,12H,1-2H3
• InChI Key： FZFYFVXVHIGBJC-UHFFFAOYSA-N
• SMILES： N(C)C(C)C1C=CC=C(C#N)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 180
• Topological Polar Surface Area: 35.8

Additional information on 3-[1-(Methylamino)ethyl]benzonitrile

Professional Introduction to 3-[1-(Methylamino)ethyl]benzonitrile (CAS No. 1213409-18-7)

3-[1-(Methylamino)ethyl]benzonitrile, identified by its Chemical Abstracts Service (CAS) number CAS No. 1213409-18-7, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This benzonitrile derivative features a unique structural framework that has garnered considerable attention due to its potential applications in drug discovery and development.

The molecular structure of 3-[1-(Methylamino)ethyl]benzonitrile consists of a benzonitrile core substituted with an N-methylamino ethyl chain. This configuration imparts distinct chemical properties that make it a valuable intermediate in synthesizing various pharmacologically active molecules. The presence of both electron-withdrawing and electron-donating groups in its structure allows for diverse functionalization, enabling chemists to tailor its reactivity for specific synthetic pathways.

In recent years, there has been growing interest in exploring the pharmacological properties of nitrile-containing compounds, particularly those with amine functionalities. The combination of the benzonitrile moiety and the N-methylamino ethyl side chain in 3-[1-(Methylamino)ethyl]benzonitrile suggests potential interactions with biological targets such as enzymes and receptors. This has prompted extensive research into its derivatives as candidates for treating various diseases, including neurological disorders and inflammatory conditions.

One of the most compelling aspects of 3-[1-(Methylamino)ethyl]benzonitrile is its versatility in serving as a building block for more complex molecules. Researchers have leveraged its structural features to develop novel scaffolds that exhibit improved binding affinity and selectivity towards therapeutic targets. For instance, studies have demonstrated its utility in designing small-molecule inhibitors targeting protein-protein interactions, which are crucial in many disease pathways.

The synthesis of 3-[1-(Methylamino)ethyl]benzonitrile involves multi-step organic reactions that highlight the compound's synthetic appeal. The process typically begins with the functionalization of a benzene ring followed by the introduction of the nitrile group and the N-methylamino ethyl chain. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity, making it accessible for further medicinal chemistry applications.

Recent advancements in computational chemistry have further enhanced the understanding of 3-[1-(Methylamino)ethyl]benzonitrile's behavior. Molecular modeling studies have provided insights into its binding modes with biological targets, aiding in the rational design of more effective derivatives. These computational approaches complement experimental efforts, allowing researchers to predict and optimize the pharmacological properties of new analogs with greater precision.

The pharmacological evaluation of CAS No. 1213409-18-7 has revealed promising results in preclinical studies. Its derivatives have shown potential as modulators of key signaling pathways involved in diseases such as cancer and neurodegeneration. The ability to fine-tune its structure has led to the identification of compounds with enhanced potency and reduced toxicity, paving the way for future clinical development.

In conclusion, 3-[1-(Methylamino)ethyl]benzonitrile (CAS No. 1213409-18-7) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features, synthetic accessibility, and promising pharmacological properties make it a cornerstone in the development of novel therapeutic agents. As research continues to uncover new applications for this compound and its derivatives, it is poised to play an increasingly important role in addressing unmet medical needs.